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Welcome to the technical support center for researchers and scientists utilizing aviglycine to

manage pre-harvest fruit drop in apples. This resource provides in-depth troubleshooting

guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative

data to assist you in your research and development efforts.

Frequently Asked Questions (FAQs)
Q1: What is aviglycine and how does it prevent apple fruit drop?

Aviglycine (AVG) is a plant growth regulator that inhibits the production of ethylene, a plant

hormone that plays a crucial role in fruit ripening and abscission (the process of fruit drop).[1][2]

[3][4] Specifically, AVG blocks the enzyme 1-aminocyclopropane-1-carboxylic acid (ACC)

synthase, which is a key step in the ethylene biosynthesis pathway.[4][5] By reducing ethylene

levels, AVG delays ripening processes, including the enzymatic breakdown of cell walls in the

abscission zone at the fruit stem, thereby preventing premature fruit drop.[2][6]

Q2: What is the commercial formulation of aviglycine commonly used in research?

The most common commercial formulation of aviglycine is ReTain®, which contains 15% w/w

AVG. It is widely used in both commercial apple production and research to manage harvest,

reduce fruit drop, and maintain fruit quality.[1][7]

Q3: When is the optimal time to apply aviglycine?
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The optimal application timing for aviglycine can vary depending on the desired outcome and

the apple cultivar. For maximum effect on reducing pre-harvest drop, application is generally

recommended 3 to 4 weeks before the anticipated harvest.[6][7][8][9] Applications made closer

to harvest (7-14 days before) will have a lesser impact on delaying ripening and color

development but can still be effective in controlling drop.[1][4]

Q4: What are the expected effects of aviglycine on apple quality besides fruit drop?

Besides controlling pre-harvest drop, aviglycine application can lead to several changes in

fruit quality, including:

Delayed Ripening: A general delay in the maturation process.[10][11][12][13]

Increased Firmness: Treated fruits are often firmer at harvest and during storage.[3][10]

Slower Starch Degradation: The conversion of starch to sugar is slowed down.[8][9][10]

Reduced Soluble Solids Concentration (SSC): A lower sugar content at harvest is sometimes

observed.[8][10][14]

Delayed Color Development: The development of red skin color can be delayed.[9][10]

Inconsistent Effects on Fruit Size: Reports on the effect on fruit size vary, with some studies

showing an increase and others showing no effect or even a reduction.[8][10][14][15]

Troubleshooting Guide
This guide addresses common issues encountered during experiments with aviglycine for

apple fruit drop control.
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Issue Potential Causes
Troubleshooting Steps &

Recommendations

Ineffective Control of Fruit

Drop

Incorrect Application Timing:

Applying too early or too late

can reduce efficacy. The onset

of action for AVG can be 10-14

days.[9][16]

Solution: Apply 3-4 weeks

before the expected natural

ethylene climacteric rise for the

specific cultivar.[6] Monitor fruit

maturity indicators to refine

timing.

Inadequate Concentration: The

applied dose may be too low

for the specific cultivar or

environmental conditions.

Solution: Consult literature for

recommended concentrations

for your cultivar. A common

rate is 125-250 mg/L.[13][17]

Higher concentrations (up to

264 mg/L) may not always

provide additional benefits.[8]

Poor Spray Coverage: Uneven

or insufficient application will

lead to inconsistent results.

Solution: Ensure thorough

coverage of the entire tree

canopy. Use of a nonionic or

organosilicone surfactant is

recommended to improve

uptake.[6][18] Apply under

slow-drying conditions (e.g.,

early morning) to enhance

absorption.[1]

Cultivar Insensitivity: Some

apple cultivars are less

responsive to aviglycine. For

example, 'Fuji' apples, which

produce low levels of ethylene,

may show little to no response.

[17]

Solution: Research the

ethylene production

characteristics of your target

cultivar. Consider alternative or

combination treatments for

less sensitive varieties.
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High Temperatures: Elevated

temperatures following

application can lead to

inconsistent results.[8]

Solution: Apply during cooler

parts of the day. Monitor

weather conditions post-

application and note any

extreme temperatures in your

experimental records.

Negative Impact on Fruit

Quality (e.g., poor color, low

sugar)

Application Timing and

Concentration: High rates or

early applications can

significantly delay ripening and

color development.[9][10]

Solution: To minimize impacts

on color, consider applying

closer to harvest (e.g., 7-14

days before).[1] Use the lowest

effective concentration. Split

applications may also be an

option.

Cultivar Sensitivity: Some

cultivars are more prone to

delayed coloration. 'Gala' and

'Honeycrisp' are considered

more sensitive.[1]

Solution: Conduct preliminary

trials with a range of

concentrations and timings on

a small batch of trees to

determine the optimal protocol

for your cultivar.

Inconsistent Results Across

Experiments

Variable Environmental

Conditions: Year-to-year

variations in climate can affect

tree physiology and the

effectiveness of plant growth

regulators.[13]

Solution: Maintain detailed

records of environmental

conditions (temperature,

humidity, rainfall) for each

experiment. This will help in

data analysis and

interpretation.

Differences in Crop Load:

Trees with a lighter crop load

may begin ethylene production

earlier, influencing the

response to aviglycine.[1]

Solution: Standardize crop

load as much as possible

across experimental units.

Record crop load as a

covariate in your experimental

design.

Experimental Protocols
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Protocol 1: Standard Application of Aviglycine for Pre-Harvest Drop Control

Materials:

Aviglycine (e.g., ReTain®)

Nonionic or organosilicone surfactant

Calibrated sprayer

Personal Protective Equipment (PPE)

pH meter and buffers

Procedure:

1. Timing: Identify the target application window, typically 3-4 weeks before the anticipated

commercial harvest date for the specific apple cultivar.

2. Solution Preparation:

Determine the required volume of spray solution based on tree size and density to

ensure thorough coverage (typically 100 gallons per acre).[1]

Check and adjust the water pH to be between 6 and 8.[1]

Calculate the amount of aviglycine product needed to achieve the desired

concentration (e.g., 125 mg/L).

Add the aviglycine to the spray tank with agitation.

Add the surfactant at the recommended rate (e.g., 0.05-0.1% v/v).[18]

3. Application:

Apply under slow-drying conditions (e.g., early morning with high humidity) and cool fruit

temperatures to maximize absorption.[1]

Ensure a rain-free period of at least 6 hours post-application.[1]
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Spray to the point of drip, ensuring complete and uniform coverage of the foliage and

fruit.

4. Data Collection:

Monitor fruit drop at regular intervals (e.g., weekly) by counting the number of dropped

fruit under each tree.

At harvest, collect fruit samples to assess quality parameters such as firmness, soluble

solids concentration (SSC), starch index, and color.

Quantitative Data Summary
The following tables summarize the effects of aviglycine on fruit drop and quality from various

studies.

Table 1: Effect of Aviglycine on Pre-Harvest Fruit Drop in Different Apple Cultivars
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Cultivar

Aviglycine

(AVG)

Concentration

(mg/L)

Application

Timing (Weeks

Before Harvest)

Fruit Drop

Reduction (%)
Reference

'Gala' 125 and 250 4

Reduced from

85% (control) to

10%

[13][17]

'Fuji' 125 and 250 4

No significant

reduction; slight

increase

observed

[13][17]

'McIntosh' 150 4
Superior to NAA

and daminozide
[9]

'Delicious' 132 and 264 3

Significantly

reduced drop

compared to

control

[8]

'Red Chief' 75, 150, 225 4

All

concentrations

reduced drop

Table 2: Effect of Aviglycine on Apple Fruit Quality Parameters
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Cultivar
AVG

Treatment

Effect on

Firmness

Effect on

Soluble

Solids

(SSC)

Effect on

Starch

Index

Effect on

Color
Reference

'Royal

Gala'

Not

Specified
Increased

No

significant

influence

Slowed

degradatio

n

Negatively

affected
[10]

'McIntosh'
75, 150,

225 mg/L

Maintained

firmness
-

Delayed

degradatio

n

Delayed

red color

developme

nt

[9][12]

'Delicious'
132, 264

mg/L

Delayed

softening

(in one of

two years)

Reduced

(in one of

two years)

Delayed

hydrolysis

(in one of

two years)

No effect

on red

color

[8]

'Red Chief' 125 mg/L
Higher

firmness

Lower than

control
- - [14]

Visualizations
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Caption: Aviglycine's inhibition of the ethylene biosynthesis pathway.
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Phase 1: Experimental Planning

Phase 2: Treatment Application

Phase 3: Data Collection & Analysis

Select Apple Cultivar

Determine Application Timing
(3-4 weeks pre-harvest)

Define AVG Concentrations

Prepare Spray Solution
(AVG + Surfactant)

Apply to Trees
(Thorough Coverage)

Monitor Fruit Drop
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Assess Fruit Quality
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Statistical Analysis

Click to download full resolution via product page

Caption: A generalized workflow for aviglycine experiments on apples.
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Potential Causes

Corrective Actions

Issue:
Ineffective Fruit Drop Control

Incorrect Timing? Inadequate Concentration? Poor Coverage? Cultivar Insensitivity?

Adjust application to
3-4 weeks pre-harvest

Yes

Increase concentration
(within recommended limits)

Yes

Ensure thorough coverage
and use surfactant

Yes

Re-evaluate cultivar choice
or consider alternatives

Yes

Click to download full resolution via product page

Caption: A troubleshooting decision tree for ineffective fruit drop control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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